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This in-depth technical guide provides a comprehensive overview of the National Institute on
Aging (NIA) F99/K00 program, officially known as the "Transition to Aging Research for
Predoctoral Students.” This two-phase award is designed to support outstanding late-stage
graduate students in completing their doctoral dissertation research and transitioning
seamlessly into a productive postdoctoral position in the field of aging research.[1][2] This
guide offers detailed information on the program's structure, funding, eligibility, and application
process, supplemented with examples of funded research and detailed experimental
methodologies.

Program Overview and Core Structure

The NIA F99/K00 award is a unique mechanism that provides a continuum of support for the
final one to two years of predoctoral dissertation research (F99 phase) and up to four years of
postdoctoral research (KOO phase).[3] A key feature of this program is that the F99 phase
research does not need to be in an aging-related field, making it an attractive opportunity for
talented graduate students from diverse scientific backgrounds to transition into aging
research. The overarching goal is to recruit and retain promising new investigators in the field
of aging research.

The transition from the F99 to the KOO phase is not automatic and requires the submission of a
transition application by the postdoctoral institution. This application is reviewed internally by
NIA program staff.
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Quantitative Data Summary

The following tables summarize the key quantitative aspects of the NIA F99/K00 program,
including funding levels, award duration, and recent success rates.

Table 1: NIA FO99/K00 Funding Details
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Phase Component Amount Notes
Stipend levels are
updated annually
F99 (Predoctoral) Stipend $27,144 (2023 level) according to NRSA
predoctoral stipend
levels.
Can cover 60% of
total institutional
Tuition and Fees Up to $16,000 tuition, or the
maximum listed,
whichever is less.
For expenses like
health insurance,
Institutional Allowance  $4,550 yearly research supplies,

equipment, books,

and travel.

Additional Travel

Allowance

$1,500 (one-time)

To facilitate a visit to
the proposed KOO
institution to meet with
the postdoctoral

mentor.

Commensurate with

KOO (Postdoctoral) Salary $60,542 - $67,776+ _
experience.

) ) ) In accordance with

Fringe Benefits Provided o )
institutional policy.
Research and Career For research-related
$5,000 yearly

Development Support expenses.
Indirect Costs 8%

Table 2: NIA F99/K00 Award Duration and Timeline
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Phase Duration Key Timeline Points

Applicants are typically in their
3rd or 4th year of their
graduate program at the time

F99 (Predoctoral) 1-2 years of application. They are
expected to graduate within
two years of receiving the

award.

The KOO transition application
should be submitted 12-16

KOO (Postdoctoral) Up to 4 years )
weeks before the desired KOO
start date.
Table 3: NIA F99/K00 Success Rates (2020-2023)
Number of
Year L. Number of Awards Success Rate
Submissions
2020-2023 123 39 31.7%

Data from a
publication analyzing
NIA funding trends.

Eligibility and Application Process

Eligibility Criteria

e Applicants must be enrolled in a Ph.D. or equivalent research doctoral program at a U.S.
institution.

e Students in dual-degree programs (e.g., MD/PhD) or those who require clinical training
between their Ph.D. and postdoctoral phases are not eligible.

e Applicants must be at the dissertation stage of their graduate training.
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e There is no U.S. citizenship requirement for the F99 phase, but applicants must be U.S.
citizens, permanent residents, or on a valid U.S. visa for both phases.

Application Workflow

The application process for the NIA F99/K00 award is a multi-step process that requires careful
planning and coordination. The following diagram illustrates the key stages of the application

and transition process.

aaaaaaaaaaaaaaaaaaaaa

Click to download full resolution via product page
NIA F99/K00 Application and Transition Workflow

Experimental Protocols: Examples from Funded
Research

To provide a tangible understanding of the research supported by the NIA F99/K00 program,
this section details experimental methodologies from two distinct areas of aging research,
based on the work of past awardees.

Example 1: Social Isolation, Technology, and Cognitive
Health in Older Adults

This research area, exemplified by the work of Kexin Yu, focuses on understanding the impact
of social and physical environments on cognitive health and the potential for technology to
mitigate social isolation.

Key Experimental Methodologies:
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Longitudinal Study Design: Data is often collected from large, ongoing cohort studies such
as the National Health and Aging Trends Study (NHATS). This allows for the examination of
changes in social engagement, technology use, and cognitive function over time.

Cognitive Function Assessment: A battery of standardized neuropsychological tests is used
to assess various cognitive domains, including memory, executive function, and processing
speed. Examples include the Mini-Mental State Examination (MMSE), the Trail Making Test,
and verbal fluency tasks.

Social Isolation and Loneliness Measurement: Standardized scales are employed to quantify
social isolation and loneliness. The De Jong Gierveld Loneliness Scale and the Lubben
Social Network Scale are commonly used instruments.

Environmental Assessment: Geographic Information Systems (GIS) and neighborhood-level
data are used to characterize the physical and social environments of participants. This can
include measures of walkability, access to resources, and neighborhood socioeconomic
status.

Technology Use Surveys: Detailed questionnaires are administered to assess the frequency
and type of technology use, including internet, social media, and video calls.

Statistical Analysis: Advanced statistical models, such as structural equation modeling and
latent growth curve analysis, are used to examine the complex relationships between the
environment, social isolation, technology use, and cognitive trajectories over time.

Example 2: Microglial Function in Alzheimer's Disease

This area of research, represented by the work of Takese McKenzie, investigates the cellular
and molecular mechanisms underlying Alzheimer's disease, with a focus on the role of
microglia, the brain's resident immune cells.

Key Experimental Methodologies:

» Animal Models: Transgenic mouse models that recapitulate aspects of Alzheimer's disease
pathology, such as amyloid plaque deposition (e.g., 5XFAD mice), are commonly used.
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« Immunohistochemistry and Immunofluorescence: Brain tissue from animal models is stained
with antibodies against specific proteins to visualize and quantify pathological features. Key
markers include Ibal (microglia), GFAP (astrocytes), and antibodies against amyloid-beta.

o Confocal Microscopy: High-resolution imaging of fluorescently labeled brain tissue is used to
examine the spatial relationships between microglia, neurons, and amyloid plagues.

o Primary Microglia Cell Culture: Microglia are isolated from the brains of neonatal mice and
cultured in vitro. This allows for controlled experiments to investigate the effects of specific
stimuli (e.g., amyloid-beta oligomers) on microglial activation, phagocytosis, and gene
expression.

¢ Quantitative Real-Time PCR (gRT-PCR): This technique is used to measure the expression
levels of genes involved in inflammation and microglial function, such as those encoding for
cytokines (e.g., TNF-q, IL-1) and chemokines.

» Western Blotting: This method is used to detect and quantify the levels of specific proteins in
cell lysates or tissue homogenates, providing insights into signaling pathways.

e Phagocytosis Assays: In vitro assays are used to measure the ability of microglia to engulf
and clear amyloid-beta fibrils or other substrates. This is often assessed using fluorescently
labeled amyloid-beta.

Mandatory Visualizations

The following diagrams illustrate key concepts and workflows relevant to the NIA F99/K00
program and the research it supports.

Signaling Pathway: Microglial Activation in Alzheimer's
Disease

This diagram depicts a simplified signaling pathway illustrating how amyloid-beta can lead to
microglial activation and the subsequent inflammatory response implicated in Alzheimer's
disease.
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Simplified Amyloid-Beta Induced Microglial Activation Pathway

Experimental Workflow: Investigating the Impact of a
Novel Compound on Microglial Phagocytosis

This diagram outlines a typical experimental workflow to assess the efficacy of a new
therapeutic compound on the phagocytic activity of microglia in the context of Alzheimer's

disease research.
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Workflow for Assessing Microglial Phagocytosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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